Cas no 29488-31-1 (3-(propan-2-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(propan-2-yl)thiophene-2-carboxylic acid
• CAS No: 29488-31-1
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 4644027
• PubChem ID: 45791824
• Update Time: 2025-05-25

3-(propan-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3-(1-methylethyl)-
• EN300-51047
• 3-ISOPROPYLTHIOPHENE-2-CARBOXYLIC ACID
• AT16418
• 29488-31-1
• AKOS010148558
• AB01005621-01
• Z608417644
• DB-425036
• 3-(propan-2-yl)thiophene-2-carboxylicacid
• SCHEMBL2820229
• 3-propan-2-ylthiophene-2-carboxylic acid

• Inchi： 1S/C8H10O2S/c1-5(2)6-3-4-11-7(6)8(9)10/h3-5H,1-2H3,(H,9,10)
• InChI Key： CGMGPCMCOGRNSC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1C(C)C

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 97-99 °C
• Boiling Point: 288.5±28.0 °C at 760 mmHg
• Flash Point: 128.3±24.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(propan-2-yl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-(propan-2-yl)thiophene-2-carboxylic acid

Recent Advances in the Study of 3-(Propan-2-yl)thiophene-2-carboxylic Acid (CAS: 29488-31-1)

3-(Propan-2-yl)thiophene-2-carboxylic acid (CAS: 29488-31-1) is a thiophene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

One of the key areas of research involving 3-(propan-2-yl)thiophene-2-carboxylic acid is its role as a building block for the synthesis of novel bioactive molecules. Thiophene derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in catalytic processes and green chemistry approaches.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for designing inhibitors of specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of 3-(propan-2-yl)thiophene-2-carboxylic acid exhibited promising inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential utility in developing new anti-inflammatory drugs.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 3-(propan-2-yl)thiophene-2-carboxylic acid derivatives. The research highlighted their efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, which could guide future drug design efforts.

Beyond its pharmacological applications, 3-(propan-2-yl)thiophene-2-carboxylic acid has also been studied for its potential in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and conductive polymers. Recent work in this area has focused on its incorporation into polymer matrices to enhance material performance.

In conclusion, 3-(propan-2-yl)thiophene-2-carboxylic acid (CAS: 29488-31-1) represents a versatile compound with broad applications in medicinal chemistry and material science. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and optimize its derivatives for therapeutic and industrial use.